2-(4-Nitrophenoxy)ethanol
Overview
Description
2-(4-Nitrophenoxy)ethanol is a chemical compound that is related to the field of organic chemistry. It is characterized by the presence of a nitro group attached to a phenyl ring, which is further connected to an ethanol chain. This compound is of interest due to its potential applications in various chemical reactions and its relevance in the synthesis of other organic compounds.
Synthesis Analysis
The synthesis of related compounds has been explored in various research contexts. For instance, the synthesis of N-(2-methylphenyl)hydroxylamine from o-nitrotoluene was enhanced by the addition of ethanol in a Zn/H2O/CO2 system, as reported in one study . This indicates that ethanol can play a significant role in facilitating chemical reactions involving nitro compounds, potentially including the synthesis of this compound.
Molecular Structure Analysis
The molecular structure of this compound would consist of a phenol ring with a nitro group at the para position, and an ethoxy group (-OCH2CH2OH) attached to the phenyl ring. This structure is likely to influence its chemical behavior, including its reactivity and the types of reactions it can participate in.
Chemical Reactions Analysis
The Smiles rearrangement is a relevant reaction in the context of this compound. A study has investigated the kinetics of the Smiles rearrangement of a similar compound, 2-(p-nitrophenoxy)ethylamine, into 2-(p-nitroanilino)ethanol . The reaction was found to be general-base-catalyzed in aqueous alkali, with the formation of a spiro-Meisenheimer intermediate being rate-determining. This suggests that this compound could potentially undergo similar base-catalyzed rearrangements, leading to structurally related products.
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of this compound are not detailed in the provided papers, we can infer from related compounds that it would exhibit properties typical of nitrophenol ethers. For example, the nitration of phenol in dioxane leads to the formation of dinitrophenol , which suggests that nitrophenol ethers, like this compound, could be synthesized under similar conditions and would likely have similar reactivity towards nitration agents.
Scientific Research Applications
Understanding the Microsomal Hydroxylation Process
The microsomal hydroxylation of p-nitrophenol to 4-nitrocatechol, a process important in understanding the metabolism of aromatic compounds, can be effectively catalyzed by certain isozymes of cytochrome P-450. Isozyme 3a, in particular, exhibits significant activity in this reaction, highlighting its potential role in the metabolism of substances like ethanol and its enhanced toxicity in the presence of certain aromatic compounds (Koop, 1986).
Insights into the Smiles Rearrangement Process
The Smiles rearrangement of 2-(p-nitrophenoxy)ethylamine into 2-(p-nitroanilino)ethanol is influenced by the base concentration in the medium. The kinetics of this reaction, particularly the formation of the spiro-Meisenheimer intermediate, provides valuable insights into the reaction mechanisms and the role of general-base-catalysis in such processes (Knipe et al., 1984).
Photocatalytic Degradation of Nitrophenolic Compounds
The use of semiconductor materials like TiO2 and ZnO for the photocatalytic degradation of hazardous organics, including nitrophenols, has gained attention. This process, which can be initiated by visible light, offers a potentially efficient treatment method for colored pollutants, providing a greener alternative for environmental remediation (Dieckmann et al., 1992).
Novel Materials from Aminopyridines and Nitrophenol
The co-crystallization of 4-nitrophenol with different aminopyridines has resulted in novel acentric materials. These adducts, which show potential for nonlinear optical materials, underscore the intricate balance of noncovalent interactions and the ability to form organic salts with unique properties (Draguta et al., 2014).
Safety and Hazards
While specific safety and hazard information for 2-(4-Nitrophenoxy)ethanol is not available, general precautions include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eye, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
2-(4-nitrophenoxy)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO4/c10-5-6-13-8-3-1-7(2-4-8)9(11)12/h1-4,10H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YAPAEYFBLRVUMH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1[N+](=O)[O-])OCCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID5066037 | |
Record name | 2-(4-Nitrophenoxy)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5066037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
16365-27-8 | |
Record name | 2-(4-Nitrophenoxy)ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=16365-27-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethanol, 2-(4-nitrophenoxy)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0016365278 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-(4-Nitrophenoxy)ethanol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=47172 | |
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Record name | 2-(4-Nitrophenoxy)ethanol | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=30512 | |
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Record name | Ethanol, 2-(4-nitrophenoxy)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2-(4-Nitrophenoxy)ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID5066037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-(4-nitrophenoxy)ethanol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.036.732 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 2-(4-Nitrophenoxy)ethanol | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/CWC6X7XX9X | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: Why is 2-(4-Nitrophenoxy)ethanol used as a marker molecule in iontophoresis studies?
A1: this compound is a neutral, electroactive molecule. This means it carries no net charge but can be detected electrochemically. This property makes it ideal for studying iontophoretic ejection for several reasons:
Q2: How does the size of the iontophoretic pipette tip influence the ejection of this compound?
A: Research indicates a positive correlation between the diameter of the iontophoretic pipette tip and the amount of this compound ejected []. This suggests that larger pipette tips result in greater EOF. This finding is significant because it highlights the importance of carefully controlling pipette tip size for achieving consistent and reliable drug delivery during iontophoresis.
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